Cas no 5590-18-1 (4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one)

• Product Name: 4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one
• CAS No: 5590-18-1
• MF: C₂₂H₆Cl₈N₄O₂
• MW: 641.932636737823
• MDL: MFCD01941104
• CID: 46033
• Update Time: 2026-05-14

4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 110
• C.I. Pigment Yellow 110
• EINECS 226-999-5
• O861
• Bis(4,5,6,7-Tetrachloro-3-oxoisoindolin-1-ylidene)-1,4-phenylenediamine
• C.I. 56280
• Yellow RLT
• C.I. Pigment Yellow 137
• 4,5,6,7-tetrachloro-3-[4-[(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)amino]anilino]isoindol-1-one
• 4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one

• MDL： MFCD01941104
• Inchi： 1S/C22H6Cl8N4O2/c23-11-7-9(13(25)17(29)15(11)27)21(35)33-19(7)31-5-1-2-6(4-3-5)32-20-8-10(22(36)34-20)14(26)18(30)16(28)12(8)24/h1-4H,(H,31,33,35)(H,32,34,36)
• InChI Key： QRFIXNBFUBOBTH-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NC2=NC(=O)C3=C2C(=C(C(=C3Cl)Cl)Cl)Cl)NC4=NC(=O)C5=C4C(=C(C(=C5Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 637.80000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.93
• Melting Point: >300°C
• PSA: 82.92000
• LogP: 7.95600

4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one

Introduction to 4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one and Its Significance in Modern Chemical Research

4,5,6,7-Tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one (CAS No. 5590-18-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic molecules that feature multiple chlorine substituents and functional groups, making it a versatile scaffold for further chemical modifications and biological studies.

The molecular structure of 4,5,6,7-tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one is characterized by its intricate arrangement of chlorine atoms and nitrogen-containing heterocycles. These features contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple chlorine atoms also enhances its utility as a building block in medicinal chemistry, where such substituents can influence the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in exploring the biological activity of 4,5,6,7-tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one and its derivatives. Studies have shown that compounds with similar structural motifs exhibit promising effects in various biological assays. For instance, derivatives of isoindolone have been investigated for their potential anticancer properties due to their ability to interact with biological targets such as kinases and transcription factors. The chlorine substituents in this compound may further modulate these interactions by enhancing binding affinity or altering metabolic stability.

One of the most compelling aspects of 4,5,6,7-tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxoisoindol-1-yl)aminoanilinoisoindol-1-one is its role as a precursor in the synthesis of more sophisticated pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with enhanced therapeutic potential. For example, by strategically removing or replacing chlorine atoms with other functional groups such as hydroxyl or amino groups, chemists can generate analogs with tailored biological activities. This flexibility makes it an indispensable tool in drug discovery programs aimed at addressing unmet medical needs.

The synthesis of 4,5,6,7-tetrachloro-3-4-(4,5,6,7-tetrachloro-3-oxysoindo）l]aminoanilinoisoindol-l-one involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps typically include chlorination reactions to introduce the necessary chlorine substituents followed by functional group interconversions to achieve the desired isoindole core structure. The use of advanced catalytic systems has further refined these synthetic routes by improving yields and reducing byproduct formation.

From a computational chemistry perspective, 4,5,6,7-Tetrachloro--34-(45,6,7-TetrachIoro--30x0isoindo）lyI)yamin0anilin0is0indo）lone exhibits interesting electronic properties due to its conjugated system and electron-withdrawing moieties. Density functional theory (DFT) calculations have been employed to elucidate its molecular orbitals and understand how these contribute to its reactivity. Such insights are crucial for designing efficient synthetic strategies and predicting the behavior of this compound in various chemical environments.

The pharmaceutical industry has taken note of the potential applications of CAS No 5590--18--1 and related derivatives. Preclinical studies are underway to evaluate their efficacy in models of inflammation、neurodegeneration、and infectious diseases。The unique combination of structural features makes it a promising candidate for developing next-generation therapeutics that can overcome existing limitations associated with conventional drugs。

In conclusion, 45,6,7-TetrachIoro--34-(45,6,7-TetIchloro--30x0is0indo）lyI)yamin0anilin0is0indo）lone represents a significant advancement in the field of medicinal chemistry。Its complex structure、reactivity、and potential biological activities make it a valuable asset for researchers seeking innovative solutions to pressing medical challenges。As our understanding of its properties continues to grow，we can expect even more exciting developments from this fascinating compound。